Aristolochic Acid E
Aristolochic Acid E
Brand Name:
Vulcanchem
CAS No.:
107259-48-3
VCID:
VC0117550
InChI:
InChI=1S/C17H11NO8/c1-24-11-3-2-7-8(15(11)19)4-10(18(22)23)13-9(17(20)21)5-12-16(14(7)13)26-6-25-12/h2-5,19H,6H2,1H3,(H,20,21)
SMILES:
COC1=C(C2=CC(=C3C(=CC4=C(C3=C2C=C1)OCO4)C(=O)O)[N+](=O)[O-])O
Molecular Formula:
C17H11NO8
Molecular Weight:
357.3 g/mol
Aristolochic Acid E
CAS No.: 107259-48-3
Reference Standards
VCID: VC0117550
Molecular Formula: C17H11NO8
Molecular Weight: 357.3 g/mol
CAS No. | 107259-48-3 |
---|---|
Product Name | Aristolochic Acid E |
Molecular Formula | C17H11NO8 |
Molecular Weight | 357.3 g/mol |
IUPAC Name | 8-hydroxy-9-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid |
Standard InChI | InChI=1S/C17H11NO8/c1-24-11-3-2-7-8(15(11)19)4-10(18(22)23)13-9(17(20)21)5-12-16(14(7)13)26-6-25-12/h2-5,19H,6H2,1H3,(H,20,21) |
Standard InChIKey | ZRCMNWRTDNPVFL-UHFFFAOYSA-N |
SMILES | COC1=C(C2=CC(=C3C(=CC4=C(C3=C2C=C1)OCO4)C(=O)O)[N+](=O)[O-])O |
Canonical SMILES | COC1=C(C2=CC(=C3C(=CC4=C(C3=C2C=C1)OCO4)C(=O)O)[N+](=O)[O-])O |
Synonyms | 8-Hydroxy-9-methoxy-6-nitrophenanthro[4,3-d]-1,3-dioxole-5-carboxylic Acid; |
PubChem Compound | 147113 |
Last Modified | Nov 11 2021 |
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